N-[({4-[acetyl(methyl)amino]phenyl}amino)carbonothioyl]-3-nitrobenzamide

• IUPAC Name: N-[[4-[acetyl(methyl)amino]phenyl]carbamothioyl]-3-nitrobenzamide
• InChI: InChI=1S/C17H16N4O4S/c1-11(22)20(2)14-8-6-13(7-9-14)18-17(26)19-16(23)12-4-3-5-15(10-12)21(24)25/h3-10H,1-2H3,(H2,18,19,23,26)
• InChI Key: MSBSMIAOPUQONX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C17H16N4O4S
• Molecular Weight: 372.4 g/mol

Description

N-[({4-[acetyl(methyl)amino]phenyl}amino)carbonothioyl]-3-nitrobenzamide, also known as Compound 1, is a chemical compound that has gained attention in the scientific community due to its potential applications in cancer treatment.

Mechanism of Action

The mechanism of action of N-[({4-[acetyl(methyl)amino]phenyl}amino)carbonothioyl]-3-nitrobenzamide 1 involves the inhibition of the enzyme carbonic anhydrase IX (CAIX). CAIX is overexpressed in many types of cancer cells and plays a role in tumor growth and survival. By inhibiting CAIX, this compound 1 can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound 1 has been shown to have both biochemical and physiological effects. Biochemically, it inhibits the activity of CAIX and disrupts the pH balance in cancer cells, leading to cell death. Physiologically, it has been found to reduce tumor growth and increase survival rates in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[({4-[acetyl(methyl)amino]phenyl}amino)carbonothioyl]-3-nitrobenzamide 1 is its specificity for CAIX, which makes it a promising candidate for cancer treatment. However, its synthesis is complex and requires specialized equipment and reagents. Additionally, its effectiveness may vary depending on the type of cancer and the stage of the disease.

Future Directions

There are several future directions for research on N-[({4-[acetyl(methyl)amino]phenyl}amino)carbonothioyl]-3-nitrobenzamide 1. One area of focus is the development of more efficient and cost-effective synthesis methods. Another area of research is the investigation of its potential use in combination with other anti-cancer drugs. Additionally, further studies are needed to determine the optimal dosage and delivery method for maximum effectiveness.

Scientific Research Applications

N-[({4-[acetyl(methyl)amino]phenyl}amino)carbonothioyl]-3-nitrobenzamide 1 has been extensively studied for its potential applications in cancer treatment. Research has shown that this compound 1 has anti-cancer properties and can inhibit the growth of cancer cells. It has been found to be particularly effective against breast cancer cells and has shown promise in the treatment of other types of cancer as well.